Cas no 1384067-31-5 (8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one)

8-Fluoro-1,2,3,4-tetrahydroquinoxalin-2-one is a fluorinated heterocyclic compound featuring a tetrahydroquinoxalinone scaffold. The incorporation of a fluorine atom at the 8-position enhances its electronic properties and metabolic stability, making it a valuable intermediate in medicinal chemistry. This compound exhibits potential as a building block for the synthesis of biologically active molecules, particularly in the development of central nervous system (CNS) agents and kinase inhibitors. Its rigid structure and fluorine substitution contribute to improved binding affinity and selectivity in target interactions. The compound is also of interest in agrochemical research due to its potential pesticidal and herbicidal activities. Its synthetic versatility allows for further functionalization, enabling the exploration of diverse pharmacological applications.
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one structure
1384067-31-5 structure
Product Name:8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
CAS No:1384067-31-5
MF:C8H7FN2O
MW:166.152384996414
CID:1105588
PubChem ID:75360939
Update Time:2025-07-02

8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

    • 8-fluoro-3,4-dihydro-2(1H)-Quinoxalinone
    • 8-fluoro-3,4-dihydroquinoxalin-2(1H)-one
    • G54263
    • CHEMBL4549622
    • Z558640102
    • 8-fluoro-3,4-dihydro-1H-quinoxalin-2-one
    • AKOS023202738
    • EN300-45579
    • DB-333840
    • 1384067-31-5
    • 8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
    • SCHEMBL22587350
    • Inchi: 1S/C8H7FN2O/c9-5-2-1-3-6-8(5)11-7(12)4-10-6/h1-3,10H,4H2,(H,11,12)
    • InChI Key: PBAXRHGVEHLIDE-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1NC(CN2)=O

Computed Properties

  • Exact Mass: 166.05424101g/mol
  • Monoisotopic Mass: 166.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.1Ų

8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B439373-10mg
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5
10mg
$ 50.00 2022-06-07
TRC
B439373-50mg
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5
50mg
$ 210.00 2022-06-07
TRC
B439373-100mg
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5
100mg
$ 320.00 2022-06-07
Enamine
EN300-45579-0.05g
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5 95.0%
0.05g
$102.0 2025-02-20
Enamine
EN300-45579-0.1g
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5 95.0%
0.1g
$152.0 2025-02-20
Enamine
EN300-45579-0.25g
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5 95.0%
0.25g
$217.0 2025-02-20
Enamine
EN300-45579-0.5g
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5 95.0%
0.5g
$342.0 2025-02-20
Enamine
EN300-45579-1.0g
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5 95.0%
1.0g
$439.0 2025-02-20
Enamine
EN300-45579-2.5g
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5 95.0%
2.5g
$860.0 2025-02-20
Enamine
EN300-45579-5.0g
8-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
1384067-31-5 95.0%
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$1270.0 2025-02-20
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